(3,5-Bis(trifluoromethyl)phenyl)(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

• IUPAC Name: [3,5-bis(trifluoromethyl)phenyl]-[3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]methanone
• InChI: InChI=1S/C18H11F6N3O3/c19-17(20,21)11-4-9(5-12(6-11)18(22,23)24)16(28)27-7-10(8-27)15-25-14(26-30-15)13-2-1-3-29-13/h1-6,10H,7-8H2
• InChI Key: UNBZUIXZXIWMHD-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)C3=NC(=NO3)C4=CC=CO4
• Molecular Formula: C18H11F6N3O3
• Molecular Weight: 431.3 g/mol

Description

(3,5-Bis(trifluoromethyl)phenyl)(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H11F6N3O3 and its molecular weight is 431.294. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Material Science Applications

• Thermally Activated Delayed Fluorescence (TADF) : The compound has been explored for its potential in creating blue thermally activated delayed fluorescent emitters. This application is crucial for the development of efficient and high-performance blue OLEDs, which are essential for display and lighting technologies (Hyeong Min Kim, Jeong Min Choi, Jun Yeob Lee, 2016).

• Antimicrobial and Antiinflammatory Agents : Novel pyrazoline derivatives synthesized using similar molecular frameworks have shown significant antimicrobial and antiinflammatory activities. This highlights the potential of such compounds in pharmaceutical research for developing new therapeutic agents (P. Ravula, V. Babu, P. Manich, Rika, N. R. Chary, J. N. S. Ch, Ra, 2016).

• Aza-Piancatelli Rearrangement : The compound's structural motifs facilitate the aza-Piancatelli rearrangement, leading to the synthesis of trans-4,5-disubstituted cyclopentenone derivatives. This chemical transformation is valuable for constructing complex and functionalized cyclopentenones, which are important in organic synthesis and natural product synthesis (B. Reddy, G. Narasimhulu, P. S. Lakshumma, Y. V. Reddy, J. Yadav, 2012).

• Photochemical Synthesis of Oxadiazoles : The interaction with furan under photochemical conditions has been studied, leading to the synthesis of novel oxadiazole derivatives. These findings are significant for developing photochemical methods for synthesizing heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and materials science (O. Tsuge, K. Oe, M. Tashiro, 1973).

Biological Activities

• Protein Tyrosine Kinase Inhibitory Activity : Furan-2-yl(phenyl)methanone derivatives, structurally related to the compound , have been synthesized and shown to exhibit promising in vitro protein tyrosine kinase inhibitory activity. This activity is relevant for the development of new anticancer agents, as protein tyrosine kinases are key targets in cancer therapy (Feilang Zheng, Shurong Ban, Xiu E. Feng, C. Zhao, Wenhan Lin, Q. Li, 2011).